Cas no 16357-81-6 (Pyrimido[4,5-d]pyrimidine-2,4-diamine)

• Product Name: Pyrimido[4,5-d]pyrimidine-2,4-diamine
• CAS No: 16357-81-6
• MF: C₆H₆N₆
• MW: 162.152039051056
• CID: 1346981
• PubChem ID: 13925348
• Update Time: 2025-04-20

Pyrimido[4,5-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidine-2,4-diamine
• Q27452817
• PYRIMIDO[4,5-D][1,3]DIAZINE-2,4-DIAMINE
• SCHEMBL9626735
• 16357-81-6
• DTXSID30552587
• 29G

• Inchi： 1S/C6H6N6/c7-4-3-1-9-2-10-5(3)12-6(8)11-4/h1-2H,(H4,7,8,9,10,11,12)
• InChI Key： CEXXKZCAMOMPLI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=NC=NC=12)N

Computed Properties

• Exact Mass: 162.06558
• Monoisotopic Mass: 162.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.6